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The table below summarizes key clinical outcomes of tribenoside + lidocaine (marketed as Procto-

Glyvenol) from multiple studies, comparing it to common alternatives like steroids and its individual

components.
. . Onset of Action & )
Comparison Key Clinical Outcomes . Study Details
Duration
vs. Steroid- Effective relief of both Rapid onset; Evaluated in six clinical
Containing subjective (pain, itching) significant symptom studies against steroids

Preparations

vs. Its Individual
Components

and objective (prolapse,
bleeding) symptoms;
comparable or superior to
steroids in some studies

[1] [2].

The combination therapy
was more effective than
preparations containing
only tribenoside or only
lidocaine [1] [3].

relief reported within
3-5 days of treatment

2].

Fast onset of
symptom relief from
10 minutes after
administration, lasting

like hydrocortisone,
prednisolone, and
fluocortolone [1] [3] [2].

Five studies compared the
combination against its
single components [1] [3].
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Onset of Action &
Duration

Study Details

Use in Special
Populations
(Postpartum &
Pregnant
Women)

Safe and effective;
significantly improved both
subjective and objective
symptoms of hemorrhoids

[4] [2].

up to 10-12 hours [4]

2].

Specifically evaluated in
two clinical studies in
women with hemorrhoids
due to pregnancy or
delivery [1] [3]. Safe after
the first trimester [4] [2].

Mechanism of Action and Supporting Preclinical

Evidence

The efficacy of the tribenoside and lidocaine combination stems from the complementary actions of its two

components.

e Lidocaine: A local anesthetic that provides rapid symptomatic relief by blocking nerve signals,

thereby alleviating pain, itching, and burning [5] [2].

¢ Tribenoside: An anti-inflammatory agent that addresses the underlying pathology. Evidence indicates

it:

o Reduces inflammation and improves local microcirculation and vascular tone [6] [2].

o Promotes wound healing by stimulating fibroblast migration and protecting against reactive
oxygen species, which accelerates re-epithelialization [6].

o Helps restore the basement membrane and exhibits venotropic properties (beneficial effects on

veins) [5] [2].

The following diagram illustrates the multi-targeted mechanism of action of the tribeneside and lidocaine

combination in treating hemorrhoids.
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Analytical Method for Simultaneous Quantification

For drug development professionals, a high-performance liquid chromatography (HPLC) method has been
developed and validated for the simultaneous quantification of lidocaine hydrochloride (LH) and tribenoside

(TR) along with their impurities in pharmaceutical preparations [5] [7].

The table below outlines the core parameters of this analytical method.

Parameter Description

Method Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with gradient
elution [5] [7].

Column C18 column [5] [7].
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Parameter Description

Mobile Gradient mixture of acetonitrile and 0.1% orthophosphoric acid [5] [7].
Phase

Sample Liquid-liquid extraction (LLE) procedure with ethanol [5] [7].

Prep

Validation Method validated per ICH guidelines. Shows high precision (RSD < 1.97%) and
accuracy (98.17-101.94%) for all analytes [5] [7].

Summary for Research and Development
The body of clinical evidence supports tribenoside + lidocaine as a fast, effective, and safe first-line
treatment for low-grade hemorrhoids [4] [1] [3]. Its value in drug development lies in:

¢ Dual and complementary mechanism targeting both symptoms and underlying pathology.
e Strong efficacy profile versus active comparators like steroids.
e Favorable safety, enabling use in sensitive populations like pregnant women (after the first trimester)

and postpartum women [4] [2].
¢ Robust and validated analytical methods for quality control.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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